Cas no 2645412-01-5 (4-methylpyridin-2,5,6-d3-3-amine)

• Product Name: 4-methylpyridin-2,5,6-d3-3-amine
• CAS No: 2645412-01-5
• MF: C₆H₈N₂
• MW: 111.159605979919
• CID: 6826192
• PubChem ID: 172403144
• Update Time: 2025-02-26

4-methylpyridin-2,5,6-d3-3-amine Chemical and Physical Properties

Names and Identifiers

• 2645412-01-5
• 4-methylpyridin-2,5,6-d3-3-amine
• CS-24348

• Inchi： 1S/C6H8N2/c1-5-2-3-8-4-6(5)7/h2-4H,7H2,1H3/i2D,3D,4D
• InChI Key： IBKMZYWDWWIWEL-NRUYWUNFSA-N
• SMILES： NC1C([2H])=NC([2H])=C([2H])C=1C

Computed Properties

• Exact Mass: 111.087578502Da
• Monoisotopic Mass: 111.087578502Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų